Cas no 6315-90-8 (3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid)

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid is a nitro-substituted benzodioxole derivative featuring an acrylic acid functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its conjugated system and electron-withdrawing nitro group, which enhance reactivity in Michael additions and cyclization reactions. Its benzodioxole scaffold contributes to stability and potential bioactivity, making it a valuable intermediate for developing pharmacologically active molecules. The compound's structural features also allow for further functionalization, enabling the synthesis of diverse heterocyclic frameworks. It is typically characterized by high purity and consistent performance in synthetic applications, ensuring reliable results in research and industrial settings.
3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid structure
6315-90-8 structure
Product Name:3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid
CAS No:6315-90-8
MF:C10H7NO6
MW:237.165683031082
MDL:MFCD00063250
CID:509570
PubChem ID:5702850
Update Time:2025-06-15

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylic acid
    • 2-Propenoic acid,3-(6-nitro-1,3-benzodioxol-5-yl)-
    • 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic acid
    • 4,5-METHYLENEDIOXY-2-NITROCINNAMIC ACID
    • 3-(3,4-methylenedioxy-6-nitrophenyl)propenoic acid
    • 3-(4,5-METHYLENEDIOXY-2-NITROPHENYL)ACRYLIC ACID
    • 3-(6-Nitro-1,3-benzodioxol-5-yl)propenoicacid
    • 3,4-(METHYLENEDIOXY)-6-NITROCINNAMIC ACID
    • 4','5-(METHYLENEDIOXY)-2'-NITROCINNAMIC ACID
    • RARECHEM BK HC S232
    • 4,5-(Methylenedioxy)-2-nitrocinnamic acid
    • 3-(6-Nitro-1,3-benzodioxol-5-yl)-2-propenoic acid
    • NSC 21034
    • EN300-832990
    • SR-01000070201
    • GJAIAEVUUHUHTE-OWOJBTEDSA-N
    • SCHEMBL1613586
    • CS-0356579
    • Z2311574987
    • (2E)-3-(6-Nitro-1,3-benzodioxol-5-yl)-2-propenoic acid
    • 156774-73-1
    • NSC-157356
    • SR-01000070201-1
    • 3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enoic acid
    • CS-0132242
    • 3,4-methylenedioxy-6-nitrocinnamic acid
    • 3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylicacid
    • AKOS001122735
    • (E)-3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylic acid
    • (2E)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enoic acid
    • (E)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enoic acid
    • 6315-90-8
    • NSC157356
    • DTXSID101211102
    • MFCD00063250
    • EN300-13601
    • 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid
    • MDL: MFCD00063250
    • Inchi: 1S/C10H7NO6/c12-10(13)2-1-6-3-8-9(17-5-16-8)4-7(6)11(14)15/h1-4H,5H2,(H,12,13)/b2-1+
    • InChI Key: GJAIAEVUUHUHTE-OWOJBTEDSA-N
    • SMILES: O1COC2C=C(C(/C=C/C(=O)O)=CC1=2)[N+](=O)[O-]
    • BRN: 88864

Computed Properties

  • Exact Mass: 237.02700
  • Monoisotopic Mass: 237.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 102

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.601
  • Melting Point: 273-275 ºC
  • Boiling Point: 452 ºC
  • Flash Point: 227 ºC
  • PSA: 101.58000
  • LogP: 1.94450
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid Security Information

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid

Recent Advances in the Study of 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8)

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of novel benzodioxole derivatives with anti-inflammatory and anticancer properties. The research highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's interaction with bacterial enzymes. The results demonstrated that 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid exhibits moderate antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This opens new avenues for its use in combating antibiotic-resistant infections.

In addition to its biological activities, recent advancements in synthetic methodologies have improved the yield and purity of 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid. A 2023 paper in Organic Process Research & Development described a novel catalytic process that reduces the environmental impact of its synthesis while maintaining high efficiency. This development is particularly relevant for large-scale production in pharmaceutical applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Future studies are expected to focus on clinical applications and the development of derivatives with enhanced therapeutic profiles.

In conclusion, 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8) continues to be a valuable compound in chemical biology and medicinal research. Its diverse biological activities and improved synthetic routes position it as a promising candidate for further drug development efforts.

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